2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(2-bromo-4-propan-2-ylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H17BrF3NO2/c1-11(2)12-7-8-16(14(19)9-12)25-10-17(24)23-15-6-4-3-5-13(15)18(20,21)22/h3-9,11H,10H2,1-2H3,(H,23,24)
• InChI Key: ZGPBZAGRAMLMRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2C(F)(F)F)Br
• Molecular Formula: C18H17BrF3NO2
• Molecular Weight: 416.2 g/mol

Description

2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide, also known as BRD-9009, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide binds to the ligand-binding domain of the REV-ERBα protein, inducing a conformational change that allows for the recruitment of co-repressors and subsequent repression of target genes. This leads to the regulation of the circadian rhythm and metabolism, resulting in the observed physiological effects.
Biochemical and Physiological Effects:
2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to increase mitochondrial biogenesis, glucose uptake, and fatty acid oxidation in skeletal muscle cells. It has also been found to improve insulin sensitivity and reduce inflammation in animal models. These effects suggest that 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide may have potential therapeutic applications in the treatment of metabolic disorders and muscle wasting diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide is its high selectivity for the REV-ERBα protein, which reduces the risk of off-target effects. However, one limitation is the lack of human clinical trials, which limits the understanding of its safety and efficacy in humans.

Future Directions

For 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide include conducting human clinical trials to evaluate its safety and efficacy in treating metabolic disorders and muscle wasting diseases. Additionally, further research is needed to understand the long-term effects of 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide and its potential for combination therapy with other drugs. Finally, research could investigate the potential of 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide in other areas, such as cancer therapy and neurodegenerative diseases.
Conclusion:
In conclusion, 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide is a synthetic compound with potential therapeutic applications in the treatment of metabolic disorders and muscle wasting diseases. Its mechanism of action involves the activation of the REV-ERBα protein, leading to an increase in mitochondrial biogenesis, glucose uptake, and fatty acid oxidation in skeletal muscle cells. While further research is needed to fully understand its safety and efficacy, 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide shows promise as a potential treatment option in the future.

Scientific Research Applications

2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to have potential therapeutic applications in the field of metabolic disorders and muscle wasting diseases. It has been found to activate the REV-ERBα protein, which regulates the circadian rhythm and metabolism. This activation leads to an increase in mitochondrial biogenesis, glucose uptake, and fatty acid oxidation in skeletal muscle cells. Additionally, 2-(2-bromo-4-isopropylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to improve insulin sensitivity and reduce inflammation in animal models.